Cas no 637352-85-3 (2-Chloro-6-(4-methylphenyl)pyrazine)
2-Chloro-6-(4-methylphenyl)pyrazine Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-6-(p-tolyl)pyrazine
- 2-chloro-6-(4-methylphenyl)pyrazine
- 2-CHLORO-6-P-TOLYLPYRAZINE
- Pyrazine, 2-chloro-6-(4-methylphenyl)-
- AK131693
- CTK1I5995
- KB-22772
- RL04424
- DTXSID00593886
- 637352-85-3
- AKOS014986822
- SPNHICMLNGTAFL-UHFFFAOYSA-N
- SCHEMBL4901225
- J-508988
- FT-0768747
- DA-26438
- 2-Chloro-6-(4-methylphenyl)pyrazine
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- Inchi: 1S/C11H9ClN2/c1-8-2-4-9(5-3-8)10-6-13-7-11(12)14-10/h2-7H,1H3
- InChI Key: SPNHICMLNGTAFL-UHFFFAOYSA-N
- SMILES: ClC1=CN=CC(C2C=CC(C)=CC=2)=N1
Computed Properties
- Exact Mass: 204.0454260g/mol
- Monoisotopic Mass: 204.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 25.8Ų
2-Chloro-6-(4-methylphenyl)pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168107-1g |
2-chloro-6-(p-tolyl)pyrazine |
637352-85-3 | 95% | 1g |
$505 | 2021-08-05 | |
| Chemenu | CM168107-1g |
2-chloro-6-(p-tolyl)pyrazine |
637352-85-3 | 95% | 1g |
$498 | 2023-03-04 | |
| Alichem | A099001635-1g |
2-Chloro-6-(p-tolyl)pyrazine |
637352-85-3 | 95% | 1g |
$457.80 | 2023-09-01 | |
| TRC | C197796-100mg |
2-Chloro-6-(4-methylphenyl)pyrazine |
637352-85-3 | 100mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C197796-500mg |
2-Chloro-6-(4-methylphenyl)pyrazine |
637352-85-3 | 500mg |
$ 435.00 | 2022-04-01 | ||
| TRC | C197796-1g |
2-Chloro-6-(4-methylphenyl)pyrazine |
637352-85-3 | 1g |
$ 660.00 | 2022-04-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645309-1g |
2-Chloro-6-(p-tolyl)pyrazine |
637352-85-3 | 98% | 1g |
¥4272.00 | 2024-05-05 | |
| Crysdot LLC | CD11082527-1g |
2-Chloro-6-(p-tolyl)pyrazine |
637352-85-3 | 95+% | 1g |
$535 | 2024-07-18 |
2-Chloro-6-(4-methylphenyl)pyrazine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-Chloro-6-(4-methylphenyl)pyrazine
2-Chloro-6-(4-methylphenyl)pyrazine (CAS No. 637352-85-3): A Versatile Heterocyclic Compound with Broad Applications
The 2-Chloro-6-(4-methylphenyl)pyrazine (CAS No. 637352-85-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a pyrazine core substituted with a chloro group and a 4-methylphenyl moiety, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Its CAS number 637352-85-3 is frequently searched in scientific databases, reflecting its importance in modern chemistry.
In recent years, the demand for heterocyclic compounds like 2-Chloro-6-(4-methylphenyl)pyrazine has surged due to their role in drug discovery. Researchers are particularly interested in its potential applications in developing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound's chloro-pyrazine scaffold is also explored in material science for designing organic semiconductors, a hot topic in renewable energy technologies.
Synthetic routes to CAS 637352-85-3 often involve palladium-catalyzed cross-coupling reactions, a method widely discussed in green chemistry forums. Environmental sustainability is a key concern among users searching for this compound, with queries like "eco-friendly synthesis of 2-Chloro-6-(4-methylphenyl)pyrazine" trending in academic circles. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of this material, ensuring compliance with stringent industry standards.
The 4-methylphenyl substituent in this compound enhances its lipophilicity, making it valuable for pharmacokinetic optimization—a frequent search term among medicinal chemists. Patent literature reveals its utility in crop protection chemicals, addressing the agricultural sector's need for novel pest control solutions. This dual applicability in pharma and agro sectors makes 637352-85-3 a compound of interdisciplinary interest.
Storage and handling protocols for 2-Chloro-6-(4-methylphenyl)pyrazine emphasize stability under inert atmospheres, a detail often queried by industrial buyers. While not classified as hazardous under standard regulations, proper PPE is recommended during handling—a precaution highlighted in safety data sheets (SDS). The compound's shelf life and compatibility with common solvents are additional frequently asked questions in procurement discussions.
Emerging studies suggest derivatives of pyrazine compounds may play roles in neurological research, particularly in modulating neurotransmitter systems. This has led to increased SEO traffic around terms like "pyrazine derivatives for CNS disorders." As synthetic methodologies advance, cost-effective production of CAS 637352-85-3 remains a key challenge, with many researchers investigating continuous flow chemistry as a solution.
In summary, 2-Chloro-6-(4-methylphenyl)pyrazine represents a multifaceted building block bridging multiple scientific domains. Its CAS registry number 637352-85-3 serves as a gateway to extensive research literature, while its structural features continue to inspire innovation across therapeutic and technological frontiers.
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